Cas no 1804185-62-3 (4-Formyl-3-propionylmandelic acid)
1804185-62-3 structure
Product Name:4-Formyl-3-propionylmandelic acid
CAS No:1804185-62-3
MF:C12H12O5
MW:236.220684051514
CID:4797313
Update Time:2023-08-17
4-Formyl-3-propionylmandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Formyl-3-propionylmandelic acid
-
- Inchi: 1S/C12H12O5/c1-2-10(14)9-5-7(11(15)12(16)17)3-4-8(9)6-13/h3-6,11,15H,2H2,1H3,(H,16,17)
- InChI Key: GLVZHYZKXLCEEA-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)C1C=CC(C=O)=C(C(CC)=O)C=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 312
- XLogP3: 0.4
- Topological Polar Surface Area: 91.7
4-Formyl-3-propionylmandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015028009-250mg |
4-Formyl-3-propionylmandelic acid |
1804185-62-3 | 97% | 250mg |
480.00 USD | 2021-05-31 | |
| Alichem | A015028009-500mg |
4-Formyl-3-propionylmandelic acid |
1804185-62-3 | 97% | 500mg |
855.75 USD | 2021-05-31 | |
| Alichem | A015028009-1g |
4-Formyl-3-propionylmandelic acid |
1804185-62-3 | 97% | 1g |
1,490.00 USD | 2021-05-31 |
4-Formyl-3-propionylmandelic acid Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
1804185-62-3 (4-Formyl-3-propionylmandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk